Cas no 1247243-79-3 (1-2-bromo-1-(2,2,2-trifluoroethoxy)ethyl-4-methylbenzene)

• Product Name: 1-2-bromo-1-(2,2,2-trifluoroethoxy)ethyl-4-methylbenzene
• CAS No: 1247243-79-3
• MF: C₁₁H₁₂BrF₃O
• MW: 297.11159324646
• CID: 6018330
• PubChem ID: 62107446
• Update Time: 2025-06-13

1-2-bromo-1-(2,2,2-trifluoroethoxy)ethyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(2,2,2-trifluoroethoxy)ethyl-4-methylbenzene
• 1-[2-bromo-1-(2,2,2-trifluoroethoxy)ethyl]-4-methylbenzene
• EN300-1135296
• 1247243-79-3
• AKOS011387001

• Inchi： 1S/C11H12BrF3O/c1-8-2-4-9(5-3-8)10(6-12)16-7-11(13,14)15/h2-5,10H,6-7H2,1H3
• InChI Key： QDYLPXNMILXZKK-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(C)=CC=1)OCC(F)(F)F

Computed Properties

• Exact Mass: 296.00236g/mol
• Monoisotopic Mass: 296.00236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-2-bromo-1-(2,2,2-trifluoroethoxy)ethyl-4-methylbenzene

Professional Introduction to 1-2-bromo-1-(2,2,2-trifluoroethoxy)ethyl-4-methylbenzene (CAS No. 1247243-79-3)

1-2-bromo-1-(2,2,2-trifluoroethoxy)ethyl-4-methylbenzene, identified by its CAS number 1247243-79-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and synthetic organic chemistry.

The molecular structure of 1-2-bromo-1-(2,2,2-trifluoroethoxy)ethyl-4-methylbenzene consists of a benzene ring substituted with a bromine atom at the 1-position and a 4-methyl group. The presence of these functional groups enhances its reactivity and makes it a versatile intermediate in the synthesis of more complex molecules. The ethyl chain extending from the bromine atom is further modified by a 2,2,2-trifluoroethoxy group, which introduces fluorine atoms into the molecule. Fluorinated compounds are widely recognized for their enhanced metabolic stability and improved pharmacokinetic properties, making them highly desirable in drug development.

In recent years, there has been a growing interest in the development of novel fluorinated aromatic compounds due to their potential therapeutic applications. The introduction of fluorine atoms into aromatic rings can significantly alter the electronic properties of the molecule, leading to changes in its biological activity. For instance, fluorine substitution can enhance binding affinity to biological targets, improve drug solubility, and increase resistance to enzymatic degradation. These properties make 1-2-bromo-1-(2,2,2-trifluoroethoxy)ethyl-4-methylbenzene a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex pharmaceutical agents. The bromine atom at the 1-position provides a reactive site for various coupling reactions, such as Suzuki-Miyaura cross-coupling, which is widely used in the construction of biaryl compounds. These biaryl structures are prevalent in many active pharmaceutical ingredients (APIs) due to their favorable pharmacological properties. Additionally, the 4-methyl group can serve as a handle for further functionalization through Friedel-Crafts alkylation or acylation reactions.

The 2,2,2-trifluoroethoxy group adds another layer of complexity to this molecule. This moiety not only enhances the lipophilicity of the compound but also introduces fluorine atoms that can participate in hydrogen bonding interactions with biological targets. Such interactions can lead to improved binding affinity and selectivity, which are critical factors in drug design. Furthermore, the trifluoroethoxy group has been shown to improve metabolic stability by preventing oxidative degradation by cytochrome P450 enzymes.

Recent studies have highlighted the potential applications of fluorinated aromatic compounds in oncology research. For example, compounds containing trifluoromethyl groups have been demonstrated to exhibit potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation. The structural features of 1-2-bromo-1-(2,2,2-trifluoroethoxy)ethyl-4-methylbenzene, particularly the presence of both bromine and trifluoroethoxy groups, suggest that it could be used to develop novel anticancer agents with improved efficacy and reduced toxicity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. Fluorinated aromatic compounds are known for their excellent thermal stability and chemical resistance, making them suitable for use in high-performance materials such as polymers and coatings. The unique electronic properties of these molecules also make them attractive for use in organic electronics and optoelectronic devices.

The synthesis of 1-2-bromo-1-(2,2,2-trifluoroethoxy)ethyl-4-methylbenzene involves several key steps that highlight its synthetic utility. The bromination reaction at the 1-position of methylbenzene provides a reactive site for subsequent functionalization. This step is typically carried out using brominating agents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂) under controlled conditions. The introduction of the 2,2,2-trifluoroethoxy group is achieved through an etherification reaction between ethylene oxide and hydrogen fluoride/trifluoromethanol under acidic conditions.

The resulting compound can then be further modified through various chemical transformations to produce a wide range of derivatives with tailored properties. For example, nucleophilic aromatic substitution reactions can be used to replace the bromine atom with other functional groups such as chloro or amino groups. Additionally, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at different positions on the benzene ring.

The versatility of 1-2-bromo-1-(2,2-difluoroethoxy)ethyl-4-methylbenzene makes it an invaluable tool for synthetic chemists working on both pharmaceuticals and advanced materials. Its unique structural features provide numerous opportunities for further exploration and innovation in chemical research.